(Z)-2-(4-ethoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(4-ethoxyphenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C20H18O5/c1-3-23-15-6-4-14(5-7-15)10-19-20(22)17-9-8-16(11-18(17)25-19)24-12-13(2)21/h4-11H,3,12H2,1-2H3/b19-10-
• InChI Key: BYYCUPLLTSWUOI-GRSHGNNSSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)C
• Molecular Formula: C20H18O5
• Molecular Weight: 338.4 g/mol

Description

(Z)-2-(4-ethoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one, also known as EBOB, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. EBOB is a benzofuran derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Synthesis and Reactivity

Research on benzofuran derivatives, such as the work by J. Mérour and F. Cossais (1991), has shown the synthesis of pyran derivatives through reactions involving 3-oxo-2,3-dihydrobenzofuran with alkyl 2-cyano-3-alkoxypropenoate, leading to compounds with a mixture of Z + E isomers. These synthetic pathways highlight the chemical versatility and potential for creating complex molecules with benzofuran cores, which could be applied to the synthesis of (Z)-2-(4-ethoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one (J. Mérour & F. Cossais, 1991).

Biological Activity

The discovery of new compounds from natural sources, such as the mangrove endophytic fungus Nigrospora sp., includes derivatives of benzofuran demonstrating moderate antitumor and antimicrobial activities. This suggests potential research avenues for this compound in exploring its bioactivity (X. Xia et al., 2011).

Antioxidant Properties

A study by E. Ezzatzadeh and Zinatossadat Hossaini (2018) on the synthesis of benzofuran derivatives and their antioxidant activity demonstrates the potential of these compounds in free radical scavenging. This aligns with the interest in benzofuran derivatives like this compound for their possible antioxidant properties, which could be beneficial in various medicinal and chemical applications (E. Ezzatzadeh & Zinatossadat Hossaini, 2018).

Advanced Material Synthesis

The development of advanced materials also benefits from the properties of benzofuran derivatives. For example, the synthesis and copolymerization of fully bio-based benzoxazines from guaiacol, furfurylamine, and stearylamine by CaiFei Wang et al. (2012) highlight the utility of benzofuran frameworks in creating new polymeric materials with enhanced thermal properties. This suggests a potential application area for this compound in materials science (CaiFei Wang et al., 2012).